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Compound of Interest

Compound Name: Sodium 1-dodecanesulfonate

Cat. No.: B1371527 Get Quote

This guide provides a comprehensive comparison of sodium 1-dodecanesulfonate against

other widely used anionic surfactants: Sodium Dodecyl Sulfate (SDS), Sodium Laureth Sulfate

(SLES), and Alpha Olefin Sulfonate (AOS). The analysis focuses on physicochemical

properties, performance characteristics, and biological interactions relevant to researchers,

scientists, and drug development professionals.

Physicochemical Properties
Anionic surfactants are characterized by a negatively charged headgroup. While all surfactants

in this comparison share a similar C12 or C14-16 alkyl chain length, their performance varies

significantly due to differences in their hydrophilic headgroups (sulfonate vs. sulfate vs.

ethoxylated sulfate) and chemical structure.
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Property
Sodium 1-
Dodecanesulfo
nate (DSS)

Sodium
Dodecyl
Sulfate
(SDS/SLS)

Sodium
Laureth
Sulfate (SLES)

Alpha Olefin
Sulfonate
(AOS)

Synonyms

1-

Dodecanesulfoni

c acid sodium

salt

Sodium Lauryl

Sulfate

Sodium Lauryl

Ether Sulfate

Sodium C14-16

Olefin Sulfonate

CAS Number 2386-53-0[1] 151-21-3[2]
68585-34-2 /

9004-82-4
68439-57-6[3][4]

Molecular

Formula
C₁₂H₂₅NaO₃S[1] C₁₂H₂₅NaO₄S[2]

CH₃(CH₂)₁₀CH₂(

OCH₂CH₂)ₙOSO

₃Na

CₙH₂ₙ₋₁SO₃Na

(n=14-16)[4]

Molecular Weight 272.38 g/mol [1] 288.38 g/mol

Varies (e.g.,

~420 g/mol for

n=3)

Varies (avg.

~320 g/mol )[3]

Hydrophilic

Group

Sulfonate (-

SO₃⁻)
Sulfate (-OSO₃⁻)

Ethoxylated

Sulfate

Sulfonate (-

SO₃⁻)

Key Structural

Feature

Stable Carbon-

Sulfur bond

Less stable

Carbon-Oxygen-

Sulfur bond

Ethoxy groups

for increased

solubility/mildnes

s

Contains a mix of

alkene and

hydroxyalkane

sulfonates[5]

Performance Characteristics
The functional performance of a surfactant is dictated by its ability to lower surface tension,

form micelles, and stabilize interfaces. These properties directly influence their efficacy in

applications ranging from detergency to drug delivery.

Surface Activity: CMC and Surface Tension
The Critical Micelle Concentration (CMC) is a key indicator of surfactant efficiency; a lower

CMC indicates that less surfactant is needed to saturate interfaces and form micelles.[6]
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Surface tension reduction at the CMC reflects the maximum effect a surfactant can have on

lowering the surface energy of water.

Studies show the CMC for sodium 1-dodecanesulfonate in water is approximately 7.0 mM.[1]

This is slightly lower than the widely reported CMC for Sodium Dodecyl Sulfate (SDS), which is

around 8.2 mM in pure water.[6][7] Alpha Olefin Sulfonate (AOS) and Sodium Laureth Sulfate

(SLES) also have varying CMC values depending on their specific composition.

Parameter
Sodium 1-
Dodecanesulfo
nate (DSS)

Sodium
Dodecyl
Sulfate (SDS)

Sodium
Laureth
Sulfate (SLES)

Alpha Olefin
Sulfonate
(AOS)

CMC (in water,

~25°C)
~7.0 mM[1] ~8.2 mM[6][7]

~0.8 - 2.3 mM

(varies with

ethoxylation)

~1.2 - 4.6 mM

(varies with chain

length)

Surface Tension

at CMC
~38 mN/m ~39 mN/m ~35-40 mN/m ~35-40 mN/m

Note: Values can vary based on purity, temperature, and the presence of electrolytes.

Foaming and Emulsification Properties
Foaming is critical in many personal care products, while emulsification is vital for stabilizing

formulations. AOS is noted for producing a dense and stable lather, often considered superior

to that of SLS, making it a preferred choice for high-foaming hand-washing detergents.[8][9][10]

Sodium 1-dodecanesulfonate with a primary sulfonate group also demonstrates high foaming

power and stability.[11] SLES is a well-known foaming agent, while SDS is also effective but

can be more impacted by water hardness.
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Performance
Metric

Sodium 1-
Dodecanesulfo
nate

Sodium
Dodecyl
Sulfate

Sodium
Laureth
Sulfate

Alpha Olefin
Sulfonate

Foaming Ability High[11] High[12] High Very High[8][10]

Foam Stability High[11] Moderate High Very High[8][10]

Hard Water

Stability
Good Moderate Good Excellent[5][9]

Emulsification Good Good Excellent Excellent[13]

Biological Interactions
For drug development and personal care applications, the interaction of surfactants with

proteins and cell membranes is a critical consideration for both efficacy and safety.

Protein Denaturation
SDS is the universally accepted standard for denaturing proteins in biochemical techniques like

SDS-PAGE.[14] It disrupts non-covalent bonds and binds to proteins at a consistent ratio

(approx. 1.4g SDS per 1g protein), imparting a uniform negative charge that allows for

separation by molecular weight alone.[14] The mechanism involves both the dissolution of

hydrophobic regions by the alkyl tail and the disruption of ionic bonds by the sulfate headgroup.

While other anionic surfactants also interact with proteins, their effects are less predictable,

making SDS the gold standard for reliable protein denaturation and separation.[14]
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Protein Denaturation by Anionic Surfactants
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Click to download full resolution via product page

Caption: Mechanism of protein denaturation by SDS.

Cytotoxicity and Mildness
A surfactant's potential to cause cell damage (cytotoxicity) is a crucial safety parameter.

Generally, anionic surfactants are considered more cytotoxic than non-ionic surfactants.[3]

Within the anionic class, significant differences in mildness exist.

SDS (SLS) is a known skin irritant, capable of disrupting the skin's natural moisture barrier,

which can lead to dryness and irritation.[8]

SLES is produced through ethoxylation of SLS, a process that makes it significantly milder

and less irritating to the skin and eyes.[15]

AOS is also widely regarded as being much gentler than SLS.[8][10][16] It provides effective

cleansing without overly stripping the skin's natural oils.[8]

Sodium 1-dodecanesulfonate, with its stable sulfonate group, is expected to have a

different biological interaction profile than sulfate-based surfactants, though direct

comparative IC50 data is not readily available in the literature. The stability of the C-S bond

in sulfonates compared to the C-O-S ester bond in sulfates suggests they may be less

reactive biologically.
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The general ranking of mildness among these common anionic surfactants is: AOS ≈ SLES >

SDS.
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Surfactant-Induced Cytotoxicity Pathway
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Workflow for CMC Determination via Tensiometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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